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Compound of Interest

Compound Name: 5-Bromoanthranilonitrile

Cat. No.: B185297

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 5-Bromoanthranilonitrile (also known as 2-Amino-5-bromobenzonitrile). This
document is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the potential applications of this compound. The guide
includes a summary of its physicochemical properties, spectroscopic data, a plausible synthetic
route, and a general workflow for its characterization.

Chemical and Physical Properties

5-Bromoanthranilonitrile is a substituted aromatic nitrile that serves as a valuable building
block in organic synthesis. Its bifunctional nature, possessing both an amino and a nitrile
group, along with the presence of a bromine atom, makes it a versatile precursor for the
synthesis of various heterocyclic compounds and other complex organic molecules.

Table 1: Physicochemical Properties of 5-Bromoanthranilonitrile
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Property Value Source(s)
CAS Number 39263-32-6 [1][2][3]
Molecular Formula C7HsBrN2 [11[2][3]
Molecular Weight 197.03 g/mol [11[2]
Appearance White to light yellow crystalline o]
powder

Melting Point 96-100 °C [2][5]
Boiling Point 288.4 °C at 760 mmHg [415]
Solubility Soluble in methanol. [2][6]

Chemical Structure

The chemical structure of 5-Bromoanthranilonitrile consists of a benzene ring substituted
with an amino group at position 2, a bromine atom at position 5, and a nitrile group at position
1.

Table 2: Structural Identifiers for 5-Bromoanthranilonitrile

Identifier String Source(s)

SMILES N#Cclccc(Br)cclN [1]

INChl=1S/C7H5BrN2/c8-6-1-2-
7(10)5(3-6)4-9/h1-3H,10H2

InChl

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-
Bromoanthranilonitrile. Below is a summary of available spectroscopic data.

Table 3: Spectroscopic Data for 5-Bromoanthranilonitrile
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Technique Data Source(s)

5 7.61 (1H, d, J=2.5 Hz), 7.43
1H NMR (1H, dd, J=9, 2.5 Hz), 6.75 [2]
(1H, d, J=9 Hz), 6.28 (2H, br s)

Spectra available from
IR [1]
PubChem.[1]

LC-MS Retention time: 2.24 min [2]

Synthesis of 5-Bromoanthranilonitrile

A plausible and documented synthetic route to 5-Bromoanthranilonitrile is the bromination of
2-aminobenzonitrile.

Synthetic Pathway: Bromination of 2-Aminobenzonitrile

The synthesis involves the electrophilic aromatic substitution of 2-aminobenzonitrile with a
suitable brominating agent. One reported method utilizes ammonium bromide and hydrogen
peroxide in acetic acid.[2] An alternative common laboratory method involves the use of N-
Bromosuccinimide (NBS).

NH4Br, H202 / Acetic Acid
or
N-Bromosuccinimide (NBS)

2-Aminobenzonitrile 5-Bromoanthranilonitrile

Click to download full resolution via product page

Caption: Synthesis of 5-Bromoanthranilonitrile from 2-Aminobenzonitrile.

Experimental Protocol: Synthesis via Bromination

This protocol is a generalized procedure based on a reported synthesis.[2]
Materials:

e 2-Aminobenzonitrile
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Ammonium bromide (NH4Br)

Hydrogen peroxide (35% aqueous solution)
Glacial acetic acid

Dichloromethane (DCM)

Sodium hydroxide (NaOH) solution (30%)
Water

Procedure:

Dissolve 2-aminobenzonitrile in glacial acetic acid in a round-bottom flask equipped with a
magnetic stirrer.

To the stirred solution, add ammonium bromide followed by the dropwise addition of
hydrogen peroxide.

Stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, concentrate the reaction mixture under reduced pressure to remove the
acetic acid.

Neutralize the residue with a 30% aqueous sodium hydroxide solution until basic.
Collect the resulting solid precipitate by filtration and wash thoroughly with water.
Dry the crude product.

For purification, dissolve the crude solid in a minimal amount of hot dichloromethane and
allow it to recrystallize.

Collect the purified crystals of 5-Bromoanthranilonitrile by filtration and wash with a small
amount of cold dichloromethane.
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» Dry the final product under vacuum.

Experimental Workflow for Characterization

A standard workflow for the characterization and structural confirmation of the synthesized 5-
Bromoanthranilonitrile is outlined below. This workflow ensures the identity and purity of the

final compound.

Synthesis & Purification

Synthesized 5-Bromoanthranilonitrile

ﬂp% \ \mty Assessment

Mass Spectrometry (MS) Infrared (IR) Spectroscopy Nuclear Mag(r}atl;n}zejig?ance (NMR) High-Performance Liquid Chromatography (HPLC)

Determine Molecular Weight Identify Functional Groups (C=N, N-H, C-Br) Assess Purity

Elucidate Molecular Structure

\T\aﬂ Confirmeﬁg)/

Confirmed Structure and Purity of
5-Bromoanthranilonitrile

Click to download full resolution via product page
Caption: General workflow for the characterization of 5-Bromoanthranilonitrile.

Safety Information

5-Bromoanthranilonitrile is a chemical substance that requires careful handling. The following

is a summary of its hazard information.

Table 4: GHS Hazard Information for 5-Bromoanthranilonitrile
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Hazard Description Source(s)
Pictogram
Signal Word Warning

H302: Harmful if
swallowed.H312: Harmful in
contact with skin.H317: May
Hazard Statements ] ) [1]
cause an allergic skin
reaction.H332: Harmful if

inhaled.

P280: Wear protective
Precautionary Statements gloves/protective clothing/eye

protection/face protection.

It is imperative to handle this compound in a well-ventilated area, preferably a fume hood, and
to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.

Applications in Research and Drug Development

5-Bromoanthranilonitrile is a versatile intermediate in the synthesis of various biologically
active molecules. The presence of the amino, nitrile, and bromo functionalities allows for a wide
range of chemical transformations, making it a valuable starting material for the construction of
novel scaffolds in drug discovery. For instance, it has been used in the synthesis of multi-
targeted receptor tyrosine kinase (RTK) inhibitors with potential anticancer activity.[2] The
strategic placement of the bromine atom also makes it suitable for cross-coupling reactions to
introduce further molecular diversity.

Conclusion

This technical guide has summarized the key chemical properties, structural information, and a
plausible synthetic route for 5-Bromoanthranilonitrile. The provided data and protocols are
intended to be a valuable resource for researchers and scientists working with this compound.
As with any chemical, it is essential to consult the relevant safety data sheets and follow
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appropriate laboratory safety procedures. The versatile nature of 5-Bromoanthranilonitrile
suggests its potential for broader applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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